2,4-dichloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Specification

• CAS No.: 922053-25-6
• Molecular Formula: C18H16Cl2N2O2
• Molecular Weight: 363.24
• IUPAC Name: 2,4-dichloro-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)benzamide
• Standard InChI: InChI=1S/C18H16Cl2N2O2/c1-2-22-16-7-5-13(9-11(16)3-8-17(22)23)21-18(24)14-6-4-12(19)10-15(14)20/h4-7,9-10H,2-3,8H2,1H3,(H,21,24)
• Standard InChI Key: GQLLUKMFJNKOOI-UHFFFAOYSA-N
• SMILES: CCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl

Introduction

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step reactions, including:

• Amidation: Forming the amide bond between the benzoyl chloride and the tetrahydroquinoline derivative.

• Halogenation: Introducing chlorine atoms into the benzene ring.

• Alkylation: Adding the ethyl group to the tetrahydroquinoline ring.

Potential Applications

Compounds with similar structures are often explored for their biological activities, such as:

• Pharmacological Effects: They might exhibit properties useful in drug development, such as anti-inflammatory or antimicrobial activities.

• Chemical Intermediates: They could serve as intermediates in the synthesis of more complex molecules.

Research Findings

While specific research findings on 2,4-dichloro-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide are not available, studies on related compounds suggest potential applications in medicinal chemistry. For instance, quinoline derivatives are known for their diverse biological activities, including antimalarial and anticancer properties.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table outlining potential properties and applications based on similar compounds:

Property/Application	Description
Molecular Formula	C_{x}H_{y}Cl_{2}N_{2}O_{2}
Molecular Weight	Estimated based on components
Synthesis	Multi-step amidation, halogenation, alkylation
Potential Applications	Pharmacological effects, chemical intermediates
Biological Activities	Antimicrobial, anti-inflammatory